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Compound of Interest

Compound Name: 1-Butyl-2-methyl-1H-pyrrole

Cat. No.: B15472134

This guide provides a comprehensive overview of the chemical and physical properties of 1-
Butyl-2-methyl-1H-pyrrole, including its structure, identifiers, and key data points. It also
outlines a plausible synthetic route for its preparation, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Properties

1-Butyl-2-methyl-1H-pyrrole is a substituted pyrrole with a butyl group at the first position and
a methyl group at the second position of the pyrrole ring. Its chemical structure and key
properties are summarized below.

Chemical Structure:

{3~

Table 1: Chemical and Physical Properties of 1-Butyl-2-methyl-1H-pyrrole
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Property Value Source
IUPAC Name 2-butyl-1-methylpyrrole PubChem[1]
Molecular Formula CoHisN PubChem[1]
Molecular Weight 137.22 g/mol PubChem[1][2]
CAS Number Not available

PubChem CID 529073 PubChem[1]

InChl=1S/C9H15N/c1-3-4-6-9-

InChl 7-5-8-10(9)2/h5,7-8H,3- PubChem[1]
4,6H2,1-2H3
GXOVHTZKWWOSDN-

InChlKey PubChem[1]
UHFFFAOYSA-N

SMILES CCCCNI1Cc(C)=CC=C1 PubChem[1]

XLogP3-AA (Computed) 2.4 PubChem[1]

Kovats Retention Index (Semi-
1153, 1154 PubChem[1]
standard non-polar)

Experimental Protocols: Synthesis of 1-Butyl-2-
methyl-1H-pyrrole

While a specific, detailed experimental protocol for the synthesis of 1-Butyl-2-methyl-1H-
pyrrole is not readily available in the reviewed literature, a plausible method is the Paal-Knorr
pyrrole synthesis. This well-established reaction involves the condensation of a 1,4-dicarbonyl
compound with a primary amine. For the synthesis of 1-Butyl-2-methyl-1H-pyrrole, 2,5-
hexanedione would be reacted with N-butyl-N-methylamine, although the latter is not a primary
amine. A more likely route would involve the alkylation of 2-methylpyrrole.

Proposed Synthesis: N-Alkylation of 2-Methylpyrrole
This protocol describes the N-alkylation of 2-methylpyrrole with a butyl halide.

Materials:
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2-Methylpyrrole

Sodium hydride (NaH) as a 60% dispersion in mineral oil
1-Bromobutane

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution
Saturated aqueous sodium chloride (brine) solution
Anhydrous magnesium sulfate (MgSOa)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (Argon or
Nitrogen) is charged with a suspension of sodium hydride (1.1 equivalents) in anhydrous
THF.

Deprotonation: A solution of 2-methylpyrrole (1.0 equivalent) in anhydrous THF is added
dropwise to the stirred suspension of sodium hydride at 0 °C (ice bath). The reaction mixture
is then allowed to warm to room temperature and stirred for 1 hour, or until the evolution of
hydrogen gas ceases, indicating the formation of the sodium salt of 2-methylpyrrole.

Alkylation: The reaction mixture is cooled back to 0 °C, and 1-bromobutane (1.2 equivalents)
is added dropwise. The mixture is then heated to reflux and stirred for 12-24 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the mixture is cooled to room temperature and
guenched by the slow addition of saturated aqueous NH4Cl solution. The aqueous layer is
extracted with diethyl ether or ethyl acetate (3 x 50 mL). The combined organic layers are
washed with water and brine, then dried over anhydrous MgSQa.
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 Purification: The solvent is removed under reduced pressure, and the resulting crude product
is purified by vacuum distillation or column chromatography on silica gel to yield 1-Butyl-2-

methyl-1H-pyrrole.

Synthesis Workflow Diagram

The following diagram illustrates the proposed synthesis of 1-Butyl-2-methyl-1H-pyrrole via
N-alkylation of 2-methylpyrrole.

2-Methylpyrrole
. Sodium salt of
2-methylpyrrole )V
Sodium Hydride (NaH) Work-up &
Purification 1-Butyl-2-methyl-1H-pyrrole

1-Bromobutane

Click to download full resolution via product page
Proposed synthesis of 1-Butyl-2-methyl-1H-pyrrole.

Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the specific
biological activities or associated signaling pathways for 1-Butyl-2-methyl-1H-pyrrole. Pyrrole-
containing compounds are known to exhibit a wide range of biological activities, and this
compound could be a subject for future investigation in drug discovery and development.

Disclaimer: The proposed synthesis protocol is based on general chemical principles for the
alkylation of pyrroles and has not been experimentally validated for this specific compound.
Appropriate safety precautions should be taken when handling all chemicals, particularly
sodium hydride, which is highly flammable. All reactions should be performed in a well-

ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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